6-[(5-Bromo-2-methoxyphenyl)methyl-methylamino]pyrimidine-4-carbonitrile

• IUPAC Name: 6-[(5-bromo-2-methoxyphenyl)methyl-methylamino]pyrimidine-4-carbonitrile
• InChI: InChI=1S/C14H13BrN4O/c1-19(14-6-12(7-16)17-9-18-14)8-10-5-11(15)3-4-13(10)20-2/h3-6,9H,8H2,1-2H3
• InChI Key: BUXZMGFFFZRWDI-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=C(C=CC(=C1)Br)OC)C2=NC=NC(=C2)C#N
• Molecular Formula: C14H13BrN4O
• Molecular Weight: 333.18 g/mol

Description

6-[(5-Bromo-2-methoxyphenyl)methyl-methylamino]pyrimidine-4-carbonitrile, also known as BMPC, is a chemical compound that has gained attention in scientific research due to its potential as a therapeutic agent.

Mechanism of Action

The mechanism of action of 6-[(5-Bromo-2-methoxyphenyl)methyl-methylamino]pyrimidine-4-carbonitrile is not fully understood, but it is believed to work by inhibiting various enzymes and pathways involved in cell growth and metabolism. 6-[(5-Bromo-2-methoxyphenyl)methyl-methylamino]pyrimidine-4-carbonitrile has been found to inhibit the activity of protein kinase B (AKT) and mammalian target of rapamycin (mTOR), which are involved in cell growth and proliferation. 6-[(5-Bromo-2-methoxyphenyl)methyl-methylamino]pyrimidine-4-carbonitrile has also been found to inhibit the activity of glycogen synthase kinase-3 (GSK-3), which is involved in glucose metabolism.
Biochemical and Physiological Effects
6-[(5-Bromo-2-methoxyphenyl)methyl-methylamino]pyrimidine-4-carbonitrile has been found to have various biochemical and physiological effects in laboratory experiments. In cancer research, 6-[(5-Bromo-2-methoxyphenyl)methyl-methylamino]pyrimidine-4-carbonitrile has been found to induce apoptosis by activating caspase-3 and caspase-9, which are involved in programmed cell death. 6-[(5-Bromo-2-methoxyphenyl)methyl-methylamino]pyrimidine-4-carbonitrile has also been found to inhibit angiogenesis by reducing the expression of vascular endothelial growth factor (VEGF) and matrix metalloproteinase-9 (MMP-9). In diabetes research, 6-[(5-Bromo-2-methoxyphenyl)methyl-methylamino]pyrimidine-4-carbonitrile has been found to improve insulin sensitivity by increasing the expression of insulin receptor substrate-1 (IRS-1) and glucose transporter 4 (GLUT4).

Advantages and Limitations for Lab Experiments

One advantage of using 6-[(5-Bromo-2-methoxyphenyl)methyl-methylamino]pyrimidine-4-carbonitrile in laboratory experiments is its potency and specificity towards certain enzymes and pathways. 6-[(5-Bromo-2-methoxyphenyl)methyl-methylamino]pyrimidine-4-carbonitrile has been found to be a potent inhibitor of AKT, mTOR, and GSK-3, which are involved in various diseases. However, one limitation of using 6-[(5-Bromo-2-methoxyphenyl)methyl-methylamino]pyrimidine-4-carbonitrile in laboratory experiments is its potential toxicity and side effects. Further studies are needed to determine the optimal dosage and safety of 6-[(5-Bromo-2-methoxyphenyl)methyl-methylamino]pyrimidine-4-carbonitrile.

Future Directions

There are several future directions for research on 6-[(5-Bromo-2-methoxyphenyl)methyl-methylamino]pyrimidine-4-carbonitrile. One direction is to further explore its potential as a therapeutic agent for cancer and diabetes. Another direction is to investigate its potential as a treatment for other diseases such as neurodegenerative disorders and cardiovascular diseases. Additionally, future studies could focus on the optimization of 6-[(5-Bromo-2-methoxyphenyl)methyl-methylamino]pyrimidine-4-carbonitrile synthesis and the development of new derivatives with improved potency and specificity.

Synthesis Methods

6-[(5-Bromo-2-methoxyphenyl)methyl-methylamino]pyrimidine-4-carbonitrile can be synthesized through a multi-step process starting with the reaction of 2-bromo-5-methoxybenzaldehyde with methylamine to form 2-bromo-5-methoxybenzylmethylamine. The resulting compound is then reacted with ethyl cyanoacetate to form 6-[(5-bromo-2-methoxyphenyl)methylamino]pyrimidine-4-carbonitrile, which is then hydrolyzed to form 6-[(5-Bromo-2-methoxyphenyl)methyl-methylamino]pyrimidine-4-carbonitrile.

Scientific Research Applications

6-[(5-Bromo-2-methoxyphenyl)methyl-methylamino]pyrimidine-4-carbonitrile has been studied for its potential as a therapeutic agent for various diseases such as cancer and diabetes. In cancer research, 6-[(5-Bromo-2-methoxyphenyl)methyl-methylamino]pyrimidine-4-carbonitrile has been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In diabetes research, 6-[(5-Bromo-2-methoxyphenyl)methyl-methylamino]pyrimidine-4-carbonitrile has been found to improve insulin sensitivity and reduce blood glucose levels.